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Basic Properties & Storage Conditions

The following table summarizes the fundamental characteristics and storage requirements for Z-LEHD-

FMK to ensure its stability and efficacy [1] [2] [3].

Property Specification

CAS Number 210345-04-3 [1] [2] [3]

Molecular Weight 690.7 Da (approx. 690.72) [1] [2] [3]

Purity >98% [1] [3]

Physical Form Solid, white to yellow powder [2] [3]

Recommended Storage
(Powder)

-20°C; store under desiccating conditions (sealed, away from
moisture) [1] [2] [3]

Shelf Life (Powder) 3 years at -20°C; 2 years at 4°C [3]

Stock Solution Storage -80°C for 6 months; -20°C for 1 month (sealed, away from moisture)

[2] [3]

Shipping Condition Ambient temperature (stable for a few days during shipping) [3]
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Troubleshooting FAQs

This section addresses common issues researchers might encounter when working with Z-LEHD-FMK.

Q1: After reconstitution, my solution appears cloudy or has particles. What should I do?

Potential Cause: The compound may have precipitated, possibly due to moisture absorption or the

use of a non-appropriate solvent.
Solution: Ensure you are using high-quality, dry DMSO. Gently warm the vial and ultrasonicate the

solution to re-dissolve the compound. If the problem persists, the inhibitor's activity may have been
compromised, and a new aliquot should be used.

Q2: The inhibitor fails to protect cells in my apoptosis assay. Why?

Potential Causes:
Incorrect Concentration/Dosing: The concentration used may be insufficient for your specific

cell type or apoptotic stimulus.
Improper Handling: Multiple freeze-thaw cycles of the stock solution may have degraded the

inhibitor.
Wrong Pathway Targeted: Your experimental model might induce cell death primarily through

a caspase-9-independent pathway (e.g., necroptosis).
Solution:

Confirm the working concentration based on literature for your cell type (common range is 20-
50 µM).

Prepare small, single-use aliquots of the stock solution to avoid repeated freeze-thaw cycles.
Include a positive control (e.g., a known inducer of intrinsic apoptosis) to validate your

experimental system.

Q3: What are the critical steps for preparing an in vivo dosing solution?

Critical Points:
Use Fresh Formulations: Prepare the in vivo formulation shortly before administration for
optimal results [3].

Follow Recommended Formulations: Use a validated formulation to ensure solubility and
bioavailability. For example, one common injection formulation is: DMSO : Tween 80 : Saline =
10 : 5 : 85 [3].
Sequential Mixing: First, dissolve the powder in DMSO to create a stock solution. Then, add

Tween 80, and finally, mix thoroughly with saline.

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 8 Tech Support

https://www.smolecule.com/products/s547841?utm_src=pdf-body
https://www.invivochem.com/z-lehd-fmk.html
https://www.invivochem.com/z-lehd-fmk.html
https://www.smolecule.com/products/s547841?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Experimental Protocols

Here are detailed methodologies for key experiments using Z-LEHD-FMK, as cited in the literature.

Protocol 1: Protecting Cells from TRAIL-Induced Apoptosis (In Vitro) [4] This protocol is used to

investigate the role of caspase-9 in TRAIL-mediated cytotoxicity.

Cell Culture: Seed sensitive cell lines (e.g., HCT116 or 293) in culture plates.

Pre-treatment: Add Z-LEHD-FMK at a final concentration of 20 µM to the culture medium.
Incubation: Pre-incubate cells with the inhibitor for 30 minutes.

Apoptosis Induction: Add TRAIL (e.g., at 50 ng/mL) to the medium.
Analysis: Harvest cells after 4-16 hours and analyze apoptosis by Western Blotting (checking for

caspase-3 cleavage) or other viability assays.

Protocol 2: Administering Z-LEHD-FMK in a Rat Model of Spinal Cord Injury (In Vivo) [2] This

protocol demonstrates neuroprotective effects in vivo.

Animal Model: Use male Wistar albino rats (250-350 g) with induced spinal cord injury (SCI).
Dosage Preparation: Prepare a solution for intravenous injection at a dose of 0.8 µmol/kg.

Administration: Administer the solution via intravenous (i.v.) injection.
Treatment Duration: Continue the administration for 7 days to observe significant protection of

neurons and reduction in apoptotic cell count.

Protocol 3: Investigating Caspase-9's Role in Acute Liver Injury (In Vitro & In Vivo) [5] This protocol

uses the inhibitor to explore mechanisms beyond direct apoptosis inhibition.

In Vitro (HepG2/AML12 cells):
Pre-treat cells with 20 µM Z-LEHD-FMK for 2 hours.
Then, add an acute liver injury inducer like CCl4 (2 µl/ml) and incubate for another hour.

Assess cell viability (e.g., with MTT assay) and analyze markers of autophagy and
inflammation.

In Vivo (C57BL/6N mice):
Pre-inject Z-LEHD-FMK intraperitoneally at 3 mg/kg, 2 hours before CCl4 injection.

Euthanize mice 8 hours after CCl4 treatment.
Collect blood and liver tissues for analysis of injury markers (e.g., serum ALT), histology, and

molecular pathways.

Signaling Pathway & Experimental Workflow
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The following diagrams, generated using Graphviz, illustrate the key biological pathway and a general

experimental workflow.

Diagram 1: Intrinsic Apoptosis Pathway Targeted by Z-LEHD-FMK This diagram shows the caspase

cascade where Z-LEHD-FMK acts as an irreversible inhibitor of caspase-9.
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Diagram 2: General Workflow for Using Z-LEHD-FMK In Vitro This flowchart outlines the key steps

for a typical in vitro experiment.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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